Cas no 2402828-68-4 ((5-Methyloxan-2-yl)methanesulfonyl chloride)

• Product Name: (5-Methyloxan-2-yl)methanesulfonyl chloride
• CAS No: 2402828-68-4
• MF: C₇H₁₃ClO₃S
• MW: 212.694320440292
• CID: 5974826
• PubChem ID: 145915643
• Update Time: 2025-06-14

(5-Methyloxan-2-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-7472427
• 2402828-68-4
• (5-Methyloxan-2-yl)methanesulfonyl chloride

• Inchi： 1S/C7H13ClO3S/c1-6-2-3-7(11-4-6)5-12(8,9)10/h6-7H,2-5H2,1H3
• InChI Key： RTTFRZJHMLXCJJ-UHFFFAOYSA-N
• SMILES： ClS(CC1CCC(C)CO1)(=O)=O

Computed Properties

• Exact Mass: 212.0273931g/mol
• Monoisotopic Mass: 212.0273931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 51.8Ų

Additional information on (5-Methyloxan-2-yl)methanesulfonyl chloride

Comprehensive Overview of (5-Methyloxan-2-yl)methanesulfonyl chloride (CAS No. 2402828-68-4): Properties, Applications, and Industry Insights

In the rapidly evolving field of organic synthesis and pharmaceutical intermediates, (5-Methyloxan-2-yl)methanesulfonyl chloride (CAS No. 2402828-68-4) has emerged as a compound of significant interest. This sulfonyl chloride derivative, characterized by its unique oxane ring structure, plays a pivotal role in modern chemical research. Its molecular formula, C₇H₁₃ClO₃S, and precise structural features make it a versatile building block for sulfonylation reactions, a process widely utilized in drug discovery and material science.

The compound’s methanesulfonyl chloride moiety is particularly noteworthy, as it enables efficient functional group transformations under mild conditions. Researchers frequently employ (5-Methyloxan-2-yl)methanesulfonyl chloride to introduce sulfonyl groups into target molecules, enhancing their solubility or bioactivity. This aligns with current industry trends favoring green chemistry and atom-economical synthesis, where minimizing waste and optimizing reaction efficiency are paramount.

Recent studies highlight the growing demand for high-purity sulfonylating agents like CAS No. 2402828-68-4, driven by advancements in peptide modification and bioconjugation techniques. For instance, its application in proteomics research has gained traction, as sulfonyl groups serve as stable linkers for labeling biomolecules. This addresses a common search query: "How are sulfonyl chlorides used in protein engineering?"—demonstrating the compound’s relevance to cutting-edge scientific inquiries.

From a synthetic perspective, the 5-methyloxane backbone of this compound offers steric and electronic advantages, facilitating regioselective reactions. Such properties are critical for designing chiral auxiliaries or asymmetric catalysts, topics frequently explored in academic forums and patent literature. Moreover, its stability under anhydrous conditions makes it a preferred choice for industrial-scale applications, resonating with queries like "What are stable sulfonyl chloride reagents for large-scale production?"

Quality control and analytical characterization of (5-Methyloxan-2-yl)methanesulfonyl chloride are equally vital. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify purity, a concern often raised by purchasers in online discussions. Suppliers emphasizing batch-to-batch consistency and low impurity profiles gain a competitive edge, as these factors directly impact downstream applications.

Looking ahead, the integration of machine learning in chemical synthesis may further optimize the production and utilization of CAS No. 2402828-68-4. Predictive algorithms could streamline reaction conditions, reducing trial-and-error approaches—a hot topic in AI-driven drug discovery. This positions the compound at the intersection of traditional chemistry and digital innovation, appealing to both researchers and tech-savvy stakeholders.

In summary, (5-Methyloxan-2-yl)methanesulfonyl chloride exemplifies the synergy between structural ingenuity and practical utility. Its role in sulfonylation chemistry, coupled with emerging applications in biotechnology and materials science, ensures its continued prominence. For professionals seeking reliable reagents or exploring novel synthetic routes, this compound remains a cornerstone of modern laboratory practice.